2-(4-biphenylyloxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-phenylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H16F3NO2/c22-21(23,24)18-8-4-5-9-19(18)25-20(26)14-27-17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13H,14H2,(H,25,26)
• InChI Key: QGQGGAHXFBFPDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H16F3NO2
• Molecular Weight: 371.4 g/mol

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

A new trifluoromethyl-substituted diamine monomer was prepared through the nucleophilic substitution reaction of 2-chloro-5-nitrobenzotrifluoride and 4,4’-sulfonyl diphenol in the presence of potassium carbonate, followed by catalytic reduction with hydrazine and Pd/C.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For TFMP derivatives, the presence of a fluorine atom and a pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. They have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. Future research will likely continue to explore the wide-ranging potential applications of these compounds.